ethyl 4-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate

• IUPAC Name: ethyl 4-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C16H16FN3O4S/c1-3-24-15(22)13-9(2)18-16(23)20-14(13)25-8-12(21)19-11-7-5-4-6-10(11)17/h4-7H,3,8H2,1-2H3,(H,19,21)(H,18,20,23)
• InChI Key: IPAYWJGGHQWJPQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)N=C1SCC(=O)NC2=CC=CC=C2F)C
• Molecular Formula: C16H16FN3O4S
• Molecular Weight: 365.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The synthesis involved the reaction of substituted aldehyde, ethyl acetoacetate, and urea in ethanol, treated with concentrated hydrochloric acid and heated to reflux.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques such as mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. These techniques provide detailed information about the molecular structure of the compound.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been described. The synthesis process typically involves the reaction of substituted aldehyde, ethyl acetoacetate, and urea in ethanol.

Scientific Research Applications

Medicinal Chemistry

. . .

Industrial Chemistry

. This suggests that “F2800-0050” could potentially be used in similar applications.

Organic Semiconductors

. This implies that “F2800-0050” could be used in the development of new organic semiconductors.

Organic Field-Effect Transistors (OFETs)

. This suggests that “F2800-0050” could potentially be used in the production of OFETs.

Organic Light-Emitting Diodes (OLEDs)

. This suggests that “F2800-0050” could potentially be used in the production of OLEDs.

Antibacterial Activity

. This suggests that “F2800-0050” could potentially have antibacterial properties.

Synthesis of Thiophene Derivatives

. This could lead to the discovery of new compounds with diverse applications.

Mechanism of Action

The mechanism of action of similar compounds has been studied in the context of neuroprotection and anti-neuroinflammatory activity. The molecular results revealed that triazole-pyrimidine hybrid compounds have promising neuroprotective and anti-inflammatory properties. The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway.